Cas no 35796-71-5 (Zapoterin)

• Product Name: Zapoterin
• CAS No: 35796-71-5
• MF: C₂₆H₃₀O₈
• MW: 470.511608600616
• CID: 837126
• PubChem ID: 4482275
• Update Time: 2025-04-19

Zapoterin Chemical and Physical Properties

Names and Identifiers

• Zapoterin
• (5aR,5bR,6S,7aS,8R,10aS,11aR,11bR,13aR)-8-(3-Furyl)-6-hydroxy-1,1 ,5a,7a,11b-pentamethyl-5b,6,7,7a,8,11b,13,13a-octahydrooxireno[4, 4a]isochromeno[6,5-g][2]benzoxepine-3,10,12(1H,5aH,10aH)-trione
• 7-(Furan-3-yl)-10-hydroxy-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
• 35796-71-5

• Inchi： 1S/C26H30O8/c1-22(2)15-10-16(28)25(5)18(23(15,3)8-6-17(29)33-22)14(27)11-24(4)19(13-7-9-31-12-13)32-21(30)20-26(24,25)34-20/h6-9,12,14-15,18-20,27H,10-11H2,1-5H3
• InChI Key： OZGKITZRRFNYRV-UHFFFAOYSA-N
• SMILES： O1C2C(=O)OC(C3=COC=C3)C3(C)CC(C4C5(C=CC(=O)OC(C)(C)C5CC(C4(C)C132)=O)C)O

Computed Properties

• Exact Mass: 470.19400
• Monoisotopic Mass: 470.19406791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Powder
• PSA: 115.57000
• LogP: 2.89540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids